Cas no 64545-53-5 (Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]-)

• Product Name: Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]-
• CAS No: 64545-53-5
• MF: C₂₁H₂₀S₂
• MW: 336.513503074646
• CID: 1682346
• PubChem ID: 12341185
• Update Time: 2025-04-21

Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methylthio)-2-[[4-(methylthio)phenyl]phenylmethyl]-
• 1-methylsulfanyl-2-[(4-methylsulfanylphenyl)-phenylmethyl]benzene
• 1-(Methylsulfanyl)-2-{[4-(methylsulfanyl)phenyl](phenyl)methyl}benzene
• 64545-53-5
• DTXSID40491973

• Inchi： 1S/C21H20S2/c1-22-18-14-12-17(13-15-18)21(16-8-4-3-5-9-16)19-10-6-7-11-20(19)23-2/h3-15,21H,1-2H3
• InChI Key： HJWGCDXPKMFAKC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1C=CC=CC=1)C1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 336.1008
• Monoisotopic Mass: 336.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0